Cas no 533868-79-0 (4-butyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-butyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 533868-79-0
• MF: C₂₄H₃₁N₃O₄S₂
• MW: 489.650643587112
• CID: 5987383
• PubChem ID: 2158787
• Update Time: 2025-06-20

4-butyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-4-(N-butyl-N-ethylsulfamoyl)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 4-[(butylethylamino)sulfonyl]-N-(4-ethoxy-3-ethyl-2(3H)-benzothiazolylidene)-
• 533868-79-0
• 4-[butyl(ethyl)sulfamoyl]-N-(4-ethoxy-3-ethyl-1,3-benzothiazol-2-ylidene)benzamide
• 4-[butyl(ethyl)sulfamoyl]-N-[(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• AKOS024583392
• Oprea1_050472
• F0557-0131

• Inchi： 1S/C24H31N3O4S2/c1-5-9-17-26(6-2)33(29,30)19-15-13-18(14-16-19)23(28)25-24-27(7-3)22-20(31-8-4)11-10-12-21(22)32-24/h10-16H,5-9,17H2,1-4H3/b25-24-
• InChI Key： PRULWGIICHRZFN-IZHYLOQSSA-N
• SMILES： C(/N=C1/N(CC)C2=C(OCC)C=CC=C2S/1)(=O)C1=CC=C(S(N(CCCC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 489.17559883g/mol
• Monoisotopic Mass: 489.17559883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 638.8±65.0 °C(Predicted)
• pka: -1.82±0.20(Predicted)

Additional information on 4-butyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-Butyl(ethyl)sulfamoyl-N-(2Z)-4-Ethoxy-3-Ethyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidenebenzamide (CAS No. 533868-79-0): A Comprehensive Overview

4-Butyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-y lidenebenzamide (CAS No. 533868-79-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The chemical structure of 4-butyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-y lidenebenzamide (CAS No. 533868-79-0) is composed of a benzothiazole core linked to a sulfamoyl group and an ethyl-substituted benzamide moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The synthesis of this compound typically involves a multi-step process that includes the formation of the benzothiazole ring, introduction of the sulfamoyl group, and subsequent coupling with the benzamide fragment.

Recent studies have explored various synthetic routes to optimize the yield and purity of 4-butyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol -2-y lidenebenzamide. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency. This method leverages the high energy density of microwaves to accelerate key chemical transformations, making it a valuable tool in the synthesis of complex organic molecules.

Biological Properties and Mechanisms of Action

4-Butyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro -1,3-benzothiazol -2-y lidenebenzamide has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most significant properties is its potent anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo. This anti-inflammatory effect is attributed to its ability to modulate key signaling pathways involved in inflammation, including NF-kB and MAPK.

In addition to its anti-inflammatory properties, 4-butyl(ethyl)sulfamoyl-N-(2Z)-4 -ethoxy -3 -ethyl -2 , 3 -dihydro -1 , 3 -benzothiazol -2 -y lidenebenzamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. Furthermore, it has shown selective cytotoxicity towards cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

Clinical Applications and Research Advancements

The potential clinical applications of 4-butyl(ethyl)sulfamoyl-N-(2Z)-4 -ethoxy -3 -ethyl -2 , 3 -dihydro -1 , 3 -benzothiazol -2 -y lidenebenzamide are diverse and promising. Ongoing research is focused on evaluating its efficacy in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown promising results in animal models of these conditions, with significant reductions in inflammation and disease severity observed.

In the realm of oncology, clinical trials are underway to assess the safety and efficacy of 4-butyl(ethyl)sulfamoyl-N-(2Z)-4 -ethoxy -3 -ethyl -2 , 3 -dihydro -1 , 3 -benzothiazol -2 -y lidenebenzamide as a potential treatment for various types of cancer. Early-stage trials have reported favorable outcomes, with patients experiencing improved quality of life and reduced tumor burden. These findings underscore the therapeutic potential of this compound and warrant further investigation.

Conclusion

4-butyl(ethyl)sulfamoyl-N-(2Z)-4-e th oxy-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-e th y l-benzothiazol e-benzamide (CAS No. 533868-79-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potent anti-inflammatory and anticancer properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications. As further studies are conducted, it is likely that this compound will play an increasingly important role in the treatment of various diseases.